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Compound of Interest

Compound Name: Clonidine-d4

Cat. No.: B12397144

Get Quote

Executive Summary
Clonidine-d4 (CAS: 67151-02-4) is a high-purity deuterated internal standard used primarily in

LC-MS/MS clinical and forensic assays.[1] While chemically identical to non-deuterated

Clonidine regarding toxicity, its handling requirements are intensified by its typical use as a

concentrated stock powder or solution.

Critical Hazard: Clonidine is a potent alpha-2 adrenergic agonist. Exposure to the pure

substance can cause rapid, life-threatening hypotension, bradycardia, and respiratory

depression [1]. "Fatal if inhaled" (H330) and "Toxic if swallowed" (H301) are the governing

hazard statements.[2][3]

Disposal Directive: All Clonidine-d4 waste must be segregated for high-temperature

incineration.[1] Under no circumstances should this compound be discharged into municipal

wastewater systems.[4]

Part 1: Identification & Hazard Profile[3][4]
Effective disposal begins with accurate characterization. Treat Clonidine-d4 with the same

toxicological rigor as the parent compound.
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Parameter Specification Operational Implication

Chemical Name Clonidine-d4 Hydrochloride
Label as "Toxic Organic

Solid/Liquid"

CAS Number
67151-02-4 (labeled); 4205-

91-8 (unlabeled)

Use parent CAS for toxicity

reference if d4 data is scarce.

[1]

Molecular Formula C9H5D4Cl2N3[1] · HCl
Stable isotope; does not

degrade toxicity.[1]

GHS Classification
Acute Tox. 1 (Inhalation); Acute

Tox. 3 (Oral)

Zero-tolerance for dust

generation.[1] Use fume hood.

[5]

RCRA Status (USA)
Not P-listed/U-listed by name.

[1]

Must be characterized. Treat

as "Toxic" (D000 characteristic

if leachable) or State-

Regulated Hazardous Waste.

[1]

UN Transport
UN 2811 (Solid) or UN 2810

(Liquid)

Packing Group: I or II (High

Danger).[1]

Part 2: Waste Segregation Strategy
In analytical labs, Clonidine-d4 exists in two distinct states: Concentrated Stocks (high risk)

and Dilute Assay Waste (lower risk but high volume).

Workflow Visualization: Waste Stream Logic
The following diagram illustrates the decision logic for segregating Clonidine-d4 waste to

ensure compliance and safety.
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Clonidine-d4 Waste Generated

Determine Waste State

Solid / Pure Substance
(Expired Vials, Spilled Powder) Liquid / Solution

Stream A: TOXIC SOLIDS
(Incineration)

Double Bag & Label

Concentration Check

Stock Solution
(>1 mg/mL)

HPLC Effluent / Dilute Samples
(ng/mL range)

Solvent Matrix?

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated
(MeOH, ACN, Water)

Flammable/Aqueous

Stream C: HALOGENATED SOLVENTS
(Specific Incineration)

Stream B: FLAMMABLE/TOXIC
(Fuel Blending/Incineration)
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Caption: Decision matrix for segregating Clonidine-d4 based on physical state and solvent

composition to ensure compatible incineration methods.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solids (Expired Standards)
Context: You have an expired vial containing 5 mg of Clonidine-d4 powder.

PPE Requirement: Double nitrile gloves, lab coat, safety glasses. Respiratory protection

(N95 or P100) is mandatory if the vial is open outside a fume hood, due to the H330 (Fatal if

inhaled) hazard [2].

Containment: Do not empty the vial. Keep the substance in its original primary container.

Secondary Containment: Place the primary vial into a clear, sealable plastic bag (Ziploc

type).

Labeling: Affix a "Hazardous Waste" label to the outer bag.

Constituents: "Clonidine-d4 Hydrochloride"[1]

Hazards: "Toxic"[2][6][7]

Disposal: Deposit into the Solid Toxic Waste drum. This stream must be destined for a

licensed chemical incinerator equipped with scrubbers (to neutralize HCl generation from

combustion).

Protocol B: Disposal of Liquid Waste (HPLC/Stock
Solutions)
Context: You have HPLC effluent containing Acetonitrile, Water, and trace Clonidine-d4.

Characterization: Although the Clonidine concentration is low (ng/mL), the mixture is

hazardous due to the organic solvent (Acetonitrile/Methanol).

Segregation:
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If the solvent is Methanol/Acetonitrile: Use Flammable Solvents waste container.

If the solvent contains Dichloromethane: Use Halogenated Solvents waste container.

Deactivation (Optional but Recommended for Stocks): For high-concentration stock solutions

(>1 mg/mL), add an excess of oxidizing agent (e.g., bleach or hydrogen peroxide) to the

waste bottle only if compatible with the solvent matrix to degrade the imidazoline ring before

disposal. Warning: Do not mix bleach with ammonia or acids.

Labeling: Ensure the tag lists "Acetonitrile" and "Clonidine-d4" (trace).

Part 4: Spill Management & Decontamination
Because Clonidine is potent, a spill of the pure powder is a critical safety event.

Spill Response Logic
The following diagram outlines the immediate response loop to prevent exposure during

cleanup.

Spill Detected

1. Evacuate & Ventilate
(Aerosol Risk)Immediate Action

2. Don PPE
(Double Gloves, Resp. Protection)

3. Cover with Wet Paper Towel
(Prevent Dust)

Approach Spill 4. Wipe with 10% Bleach
(Degrade Compound)

5. Dispose Materials
as Toxic WasteVerify Decon

Click to download full resolution via product page

Caption: Cyclic workflow for managing Clonidine-d4 spills, prioritizing aerosol suppression and

chemical degradation.

Decontamination Procedure[1][8]
Dampen: Cover the powder spill with a paper towel soaked in water or methanol. Reasoning:

This prevents the generation of toxic dust (aerosols) which is the primary inhalation risk [3].

Wipe: Wipe up the material carefully.
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Degrade: Clean the surface with a 10% Sodium Hypochlorite (Bleach) solution. The

hypochlorite attacks the imidazoline ring structure, reducing pharmacological activity.

Rinse: Follow with a water rinse to remove bleach residue.

Disposal: All wipes and gloves used in this process must be treated as solid hazardous

waste.

Part 5: Regulatory & Compliance Notes
RCRA (USA): Clonidine is not specifically listed on the P-list or U-list (40 CFR 261.33).

However, due to its acute toxicity (LD50 Rat ~126 mg/kg oral, but significantly higher

inhalation toxicity), it should be managed as Non-RCRA Regulated Hazardous Waste

(unless mixed with listed solvents) but treated with the strictness of a P-listed compound [4].

DEA: Clonidine is a prescription-only drug (Rx) but is not a controlled substance under the

Controlled Substances Act (CSA). No DEA Form 41 is required for destruction, but chain-of-

custody documentation is Good Laboratory Practice (GLP).

Documentation: Maintain a log of disposal including the mass of Clonidine-d4 disposed of.

This is vital for inventory reconciliation of expensive deuterated standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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